4-fluoro-N-(3-fluoro-4-methylphenyl)-3-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-fluoro-N-(3-fluoro-4-methylphenyl)-3-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18F2N2O3S/c1-12-4-6-14(11-16(12)20)21-18(23)13-5-7-15(19)17(10-13)26(24,25)22-8-2-3-9-22/h4-7,10-11H,2-3,8-9H2,1H3,(H,21,23)
• InChI Key: CKLAWFWQKBQTRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCCC3)F
• Molecular Formula: C18H18F2N2O3S
• Molecular Weight: 380.4 g/mol

Description

4-fluoro-N-(3-fluoro-4-methylphenyl)-3-(pyrrolidin-1-ylsulfonyl)benzamide, also known as BAY-678, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound belongs to the class of sulfonylbenzamides and has been shown to have promising effects in various research studies.

Scientific Research Applications

Neurology and Pharmacology

• Serotonin Receptor Imaging in Alzheimer's Disease : A study used a selective serotonin 1A (5-HT(1A)) molecular imaging probe, structurally related to the compound , for positron emission tomography (PET) imaging to quantify 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This application highlights the compound's potential in neuroimaging and neuropharmacology, particularly in diagnosing and understanding neurodegenerative diseases (Kepe et al., 2006).

• κ-Opioid Receptor Antagonism : Research on compounds with similar structural features has demonstrated efficacy in blocking κ-opioid receptor (KOR) activity, suggesting potential applications in developing treatments for depression and addiction disorders. The high affinity and selectivity for KORs, along with desirable pharmacokinetic profiles, indicate the compound's potential in psychiatric and neurological disorders treatment (Grimwood et al., 2011).

Materials Science

• Polyamide Synthesis : Research into the synthesis and characterization of diphenylfluorene-based aromatic polyamides derived from compounds structurally related to the one has shown applications in creating materials with high solubility, transparency, and thermal stability. These materials are promising for various industrial applications, including electronics and coatings (Hsiao et al., 1999).